Cas no 123888-99-3 (2-Oxiranecarboxamide,3-nonyl-, (2R,3R)-)

• Product Name: 2-Oxiranecarboxamide,3-nonyl-, (2R,3R)-
• CAS No: 123888-99-3
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 142398
• PubChem ID: 452082
• Update Time: 2025-04-19

2-Oxiranecarboxamide,3-nonyl-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxamide,3-nonyl-, (2R,3R)-
• (2R,3R)-3-Nonyloxirane-2-carboxamide
• 123888-99-3
• Tetrahydrodexocycerulenin
• Oxiranecarboxamide, 3-nonyl-, (2R-cis)-
• DTXSID00924631
• (2S,3S)-3-nonyloxirane-2-carboxamide
• 3-Nonyloxirane-2-carboximidic acid

• Inchi： 1S/C12H23NO2/c1-2-3-4-5-6-7-8-9-10-11(15-10)12(13)14/h10-11H,2-9H2,1H3,(H2,13,14)/t10-,11-/m0/s1
• InChI Key： ZBELYHDTXFXIPO-QWRGUYRKSA-N
• SMILES： O1[C@H](C(N)=O)[C@@H]1CCCCCCCCC

Computed Properties

• Exact Mass: 213.17299
• Monoisotopic Mass: 213.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2
• XLogP3: 3.4

Experimental Properties

• Density: 0.988
• Boiling Point: 361.9°C at 760 mmHg
• Flash Point: 154.7°C
• Refractive Index: 1.474
• PSA: 55.62